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Compound of Interest

Compound Name: Dthfpicifccgcchrskcgmcckt-OH

CAS No.: 342809-17-0

Cat. No.: B10827386

Get Quote

Sequence Identity: DTHFPICIFCCGCCHRSKCGMCCKT-OH Common Name: Hepcidin-25

(Human) / LEAP-1 Primary Application: Induction of Hypoferremia & Modeling Anemia of

Chronic Disease (ACD)

Executive Summary
The peptide sequence DTHFPICIFCCGCCHRSKCGMCCKT-OH corresponds to Hepcidin-25

(Human), the master regulatory hormone of systemic iron homeostasis. In drug development

and metabolic research, this peptide is utilized as a critical tool compound to model iron-

restricted erythropoiesis and Anemia of Chronic Disease (ACD) (also known as Anemia of

Inflammation).

By binding to the iron exporter ferroportin (FPN) on macrophages and enterocytes, Hepcidin-25

induces FPN internalization and degradation, effectively locking iron within storage cells and

rapidly lowering serum iron levels.[1] This Application Note details the protocol for using

synthetic Hepcidin-25 to validate hepcidin mimetics, screen ferroportin inhibitors, and establish

acute hypoferremia models in rodents.
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Scientific Mechanism & Rationale
The Hepcidin-Ferroportin Axis
The utility of Hepcidin-25 in animal models relies on its high-affinity interaction with Ferroportin

(SLC40A1). This mechanism is conserved across mammals, allowing human Hepcidin-25 to be

bioactive in murine models.

Binding: Hepcidin binds to the extracellular loop of Ferroportin.

Occlusion: The binding physically blocks the iron efflux channel.

Degradation: The complex is ubiquitinated and internalized via endocytosis, leading to

lysosomal degradation of Ferroportin.

Physiological Outcome: Immediate reduction in transferrin saturation and serum iron

(hypoferremia).

Mechanistic Pathway Diagram
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Figure 1: Mechanism of Action for Hepcidin-25 induced hypoferremia.
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Experimental Protocol: Acute Hypoferremia Model
Objective: To assess the bioactivity of Hepcidin-25 or validate the efficacy of anti-hepcidin

agents (e.g., monoclonal antibodies, anticalins) by measuring the reduction in serum iron.

Materials Required
Component Specification Notes

Test Article Hepcidin-25 (Human)

Sequence:

DTHFPICIFCCGCCHRSKCG

MCCKT-OH.[2][3][4][5][6][7]

Must be folded (4 disulfide

bonds). Linear peptide is

inactive.

Vehicle PBS or Saline (0.9%)

Acidified saline (pH 5.0) may

improve stability if stored, but

neutral pH is fine for immediate

use.

Animals C57BL/6 Mice

Male, 8-10 weeks old.

C57BL/6 are preferred due to

stable iron baselines.

Assay Kit Ferrozine-based Iron Assay
Colorimetric detection of serum

iron.

Step-by-Step Methodology
Phase 1: Peptide Reconstitution (Critical)
The bioactivity of Hepcidin-25 is strictly dependent on its tertiary structure (knottin fold).

Stock Solution: Dissolve lyophilized Hepcidin-25 powder in sterile water or 0.01% acetic acid

to a concentration of 1 mg/mL.

Note: Avoid vigorous vortexing which can disrupt disulfide bonds. Swirl gently.

Aliquot: Store aliquots at -80°C. Avoid freeze-thaw cycles.
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Working Solution: On the day of the experiment, dilute the stock with sterile PBS to reach a

final concentration of 0.5 mg/mL.

Phase 2: Administration
Acclimatization: Ensure mice are on a standard iron-sufficient diet (approx. 200 ppm Fe) for

at least 1 week prior.

Dietary Control: Do not use high-iron chow, as it masks the hepcidin effect.

Dosing: Administer Hepcidin-25 via Intraperitoneal (IP) injection.

Dose: 50 µg per mouse (approx. 2.5 mg/kg for a 20g mouse).

Vehicle Control: Inject equal volume of PBS into control group (n=5).

Timing: The effect is rapid.

T_max (Max Effect): 1 to 2 hours post-injection.

Duration: Effect begins to wane after 4-6 hours due to peptide clearance.

Phase 3: Sample Collection & Analysis
Euthanasia: At 2 hours post-injection, euthanize mice using CO2 asphyxiation or isoflurane

overdose.

Blood Draw: Collect blood via cardiac puncture or retro-orbital bleed into serum separator

tubes (non-heparinized).

Warning: Do not use EDTA or Citrate tubes, as they chelate iron and interfere with the

assay.

Serum Separation: Allow blood to clot for 30 mins at RT. Centrifuge at 2,000 x g for 10 mins.

Collect supernatant (serum).

Iron Quantification: Use a standard Ferrozine assay (e.g., Sekisui Diagnostics or equivalent).

Mix serum with acidic buffer to release iron from transferrin.
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Reduce Fe3+ to Fe2+.

React with chromogen and read absorbance at 560 nm.

Expected Results
Group Dose Serum Iron (µg/dL) % Reduction

Vehicle (PBS) N/A 160 ± 20 Baseline

Hepcidin-25 50 µ g/mouse 60 ± 15 ~60-70% Decrease

Interpretation: A statistically significant drop (p < 0.01) confirms the peptide is correctly folded

and bioactive. If no drop is observed, the peptide likely lacks the correct disulfide connectivity.

Advanced Application: Pharmacokinetic (PK)
Benchmarking
Researchers developing Mini-Hepcidins or Hepcidin Mimetics use native Hepcidin-25 as the

reference standard.

Workflow Diagram
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Figure 2: Workflow for PK/PD benchmarking of Hepcidin-25 vs. Mimetics.

Comparative Analysis Table
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Parameter Native Hepcidin-25 Mini-Hepcidins (Mimetics)

Molecular Weight ~2.7 kDa < 1.5 kDa

Stability Low (Rapid proteolysis) High (Engineered resistance)

Route IP / IV Oral / SC / IP

Duration of Action 4-6 Hours > 24 Hours

Cost High (Complex synthesis) Lower (Shorter sequence)

Troubleshooting & Critical Controls
Peptide Folding: The most common failure mode is using "linear" or "reduced" hepcidin. The

sequence DTHFPICIFCCGCCHRSKCGMCCKT contains 8 cysteines forming 4 disulfide

bridges (C7-C23, C10-C13, C11-C19, C14-C22).

Validation: Ensure the Certificate of Analysis (CoA) confirms the mass corresponds to the

oxidized form (approx. 8 Da less than linear due to loss of 8 hydrogens).

Circadian Rhythm: Serum iron fluctuates diurnally. Always perform experiments at the same

time of day (e.g., inject at 9:00 AM, harvest at 11:00 AM).

Inflammation Check: Ensure mice are healthy. Unintended infection raises endogenous

hepcidin (via IL-6), lowering baseline iron and masking the effect of the exogenous peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b10827386?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

